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Compound of Interest

Compound Name:
Ethyl 3-(1,3-dioxolan-2-

yl)propanoate

CAS No.: 86197-13-9

Cat. No.: B14405514

Get Quote

Executive Summary
Ethyl 3-(1,3-dioxolan-2-yl)propanoate is a bifunctional organic intermediate containing an

ester and a cyclic acetal (dioxolane) moiety. While generally classified as a non-halogenated

organic solvent for disposal, its specific chemical structure dictates a critical segregation

requirement: Strict isolation from acidic waste streams.

Core Directive: Dispose of this chemical via the Non-Halogenated Organic Solvent stream. DO

NOT mix with acidic waste, as the acetal group is acid-labile and will hydrolyze, potentially

generating heat and releasing volatile aldehydes.

Chemical Safety Profile & Assessment
To ensure safe handling, one must understand the "why" behind the disposal logic. This

compound is not merely a generic solvent; it is a masked aldehyde.

Physicochemical Properties (Functional Analysis)
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Property Value / Characteristic Operational Implication

Functional Groups Ester, 1,3-Dioxolane (Acetal)
Acid Sensitive: Acetals

hydrolyze in low pH.

Flash Point
> 60°C

(Estimated/Analogous)*
Treat as Combustible Liquid.

Water Solubility Moderate / Low
Do not dispose of via

sink/drain.

Reactivity
Stable to Base; Unstable to

Acid

Segregation Critical: Keep

away from Acid Stream.[1]

RCRA Code D001 (Ignitable)
If FP < 60°C. Otherwise, non-

regulated organic.[2]

*Note: Specific flash points for intermediates vary by purity. Always assume "Ignitable" (D001)

characteristics for safety margins unless experimentally verified otherwise.

The Mechanism of Hazard (The "Why")
The 1,3-dioxolane ring functions as a protecting group. In the presence of strong acids (often

found in "General Acid Waste" containers), the following reaction occurs:

Risk: If added to a waste container with high acid content (e.g., waste from nitration or

acidification steps), this hydrolysis can be exothermic and generate unexpected volatile organic

compounds (VOCs), leading to container pressurization.

Waste Segregation & Classification
Proper segregation is the primary defense against laboratory accidents.

Primary Stream:Non-Halogenated Organic Solvents (often Color-Coded Red or White in

many EHS systems).

Compatible With: Alcohols (Ethanol, Methanol), Ketones (Acetone), Esters (Ethyl Acetate),

Alkanes (Hexane).

INCOMPATIBLE With:
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Strong Acids: (HCl,

, Nitric Acid).

Oxidizers: (Peroxides, Permanganates).

Halogenated Solvents: (DCM, Chloroform) – Segregate primarily to reduce disposal costs,

though chemically compatible.

Step-by-Step Disposal Protocol
Phase 1: Preparation

PPE Selection: Wear nitrile gloves, safety goggles, and a standard lab coat. If handling >1

Liter, use a fume hood.

Container Selection: Use a High-Density Polyethylene (HDPE) or Glass container. Ensure

the cap has a chemically resistant liner (PTFE/Teflon).

Phase 2: Collection & Labeling
Verify pH: If the specific reaction mixture containing this chemical was acidic, neutralize it

with Sodium Bicarbonate (

) or a similar weak base to pH 6-8 before adding it to the solvent waste container.

Transfer: Pour slowly using a funnel to avoid spillage. Leave at least 10% headspace in the

container for vapor expansion.

Labeling: Affix a hazardous waste label immediately.

Constituents: Write "Ethyl 3-(1,3-dioxolan-2-yl)propanoate" (or "Organic

Esters/Acetals").

Hazard Checkboxes: Mark "Flammable" and "Irritant."

Phase 3: Storage & Handover[3]
Satellite Accumulation Area (SAA): Store the container in a secondary containment tray (to

catch leaks).
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Cap Management: Keep the container tightly closed when not actively adding waste.

Handover: Once the container is 90% full or the time limit (usually 6 months or 1 year

depending on local regulations) is reached, request pickup from your EHS/Waste

Management vendor.

Spill Management Protocol
Scenario: 500 mL spill on the benchtop.

Isolate: Alert nearby personnel and turn off ignition sources (Bunsen burners, hot plates).

Protect: Don PPE (Nitrile gloves, goggles).

Contain: Use a non-combustible absorbent (Vermiculite, clay, or commercial spill pads). Do

not use paper towels if the liquid is hot or if oxidizers are present nearby.

Clean: Scoop absorbed material into a disposable bag/container.

Disposal: Label the debris container as "Solid Debris contaminated with Organic Solvents"

and dispose of it via the solid hazardous waste stream.

Visual Workflow: Segregation Decision Tree
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Waste Generation:
Ethyl 3-(1,3-dioxolan-2-yl)propanoate

Is the mixture Acidic?
(pH < 5)

Neutralize with NaHCO3
to pH 6-8

Yes

Contains Halogenated
Solvents? (DCM, CHCl3)

No

Stream A:
Non-Halogenated Organic

(Preferred Route)

No

Stream B:
Halogenated Organic

(Alternative Route)

Yes

Label Container:
'Flammable', 'Irritant'

EHS / Vendor Pickup
(Incineration)

Click to download full resolution via product page
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Figure 1: Decision logic for the safe segregation and disposal of acetal-functionalized esters.

Note the critical neutralization step to prevent acetal hydrolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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